Cas no 1157007-09-4 (Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-)

• Product Name: Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-
• CAS No: 1157007-09-4
• MF: C₁₄H₂₇N₃O
• MW: 253.383683443069
• CID: 5176763
• Update Time: 2026-03-05

Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-

• Inchi： 1S/C14H27N3O/c1-16(2)13-5-9-17(10-6-13)14(18)11-12-3-7-15-8-4-12/h12-13,15H,3-11H2,1-2H3
• InChI Key： FESMZNRTWWLTFI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N(C)C)CC1)CC1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-

Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- (CAS No. 1157007-09-4): A Comprehensive Overview

Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-, identified by its CAS number 1157007-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in academic and industrial settings. The unique structural features of this molecule, particularly its dual piperidine substitution pattern, contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- consists of a central two-carbon ketone group (ethanone) flanked by two piperidine rings. The first piperidine ring is substituted with a dimethylamino group at the 4-position, while the second piperidine ring is connected at the 2-position of the ketone. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their ability to modulate various biological pathways. The presence of both dimethylamino and piperidine groups in Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- suggests that it may interact with multiple targets within biological systems. This dual interaction capability makes it a promising candidate for the development of multifunctional drugs that can address complex diseases.

One of the most compelling aspects of this compound is its potential role in central nervous system (CNS) disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, which is a significant challenge in drug development. The structural features of Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-, particularly the presence of polar functional groups, enhance its permeability through this barrier. This property is crucial for developing effective treatments for neurological conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Recent studies have begun to unravel the mechanisms by which piperidine derivatives exert their pharmacological effects. For instance, research has shown that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels. The dimethylamino group in Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- may play a role in modulating the activity of serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, the second piperidine ring could interact with dopamine receptors, which are involved in motivation and reward pathways.

The synthesis of Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in building the piperidine rings and introducing the necessary substituents. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the structure for optimal pharmacological activity.

In addition to its potential applications in CNS disorders, Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- has shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have anti-inflammatory properties by interacting with inflammatory cytokine pathways. This makes it a candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro studies using cell culture models have been instrumental in assessing the biological activity of Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)-. These studies have provided valuable insights into its mechanism of action and potential side effects. Further research is needed to translate these findings into clinical trials, where the compound can be tested on human subjects.

The future direction of research on Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the piperidine rings and exploring different synthetic routes, scientists hope to enhance its potency, selectivity, and bioavailability. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in bringing this compound closer to clinical application.

In conclusion, Ethanone, 1-[4-(dimethylamino)-1-piperidinyl]-2-(4-piperidinyl)- (CAS No. 1157007-09-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and dual interaction capabilities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its pharmacology and synthesis, this compound holds promise for improving human health and well-being.